![B1575213 Tyrosinase (386-406)](/img/no-structure.png)
Tyrosinase (386-406)
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Description
Tyrosinase
Scientific Research Applications
1. Cancer Immunotherapy
Tyrosinase (386-406) has been identified as an important antigen in cancer immunotherapy. CD4+ T cells from the peripheral blood of a melanoma patient recognized synthetic peptides derived from nonmutated tyrosinase, specifically the tyrosinase p386-406 peptide. This finding suggests potential for developing cancer immunotherapy based on synthetic tumor-associated peptide antigens (Kobayashi et al., 1998).
2. Tyrosinase Inhibition for Cosmetic and Food Industries
Research on tyrosinase inhibitors focuses on applications in cosmetics and food industries. Tyrosinase plays a key role in melanogenesis, impacting skin pigmentation and enzymatic browning in fruits. The search for potent tyrosinase inhibitors is motivated by the desire to control hyperpigmentation in human skin and prevent browning in food products, with numerous natural and synthetic sources being explored (Chang, 2009).
3. Tyrosinase in Melanin Biosynthesis and Color Determination
Tyrosinase is integral to melanin biosynthesis, affecting the color of mammalian skin and hair. It's studied for its role in dermatological disorders caused by excessive melanin, and for its impact on food product color through enzymatic browning (Parvez et al., 2007).
4. Biochemical Character and Clinical/Industrial Importance
The biochemical character of mushroom tyrosinase, especially derived from the peptide segment 386-406, has been studied for its clinical and industrial significance. This includes its inhibition and activation by various chemicals, with relevance in clinical and industrial settings (Seo et al., 2003).
5. Biotechnological Applications
Tyrosinase's versatility has been emphasized for various biotechnological applications, including bioremediation of phenolic pollutants, constructing biosensors, and L-DOPA synthesis. Its potential as a biocatalyst in industrial applications is of significant interest, especially in the context of electroenzymatic L-DOPA production (Min et al., 2019).
Properties
sequence |
FLLHHAFVDSIFEQWLQRHRP |
---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
Tyrosinase (386-406) |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.